Cas no 377780-25-1 (Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate)

Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and fine chemical applications. Its key structural features include a piperidine ring with a hydroxylated ethyl side chain and a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection. The Boc group allows for controlled manipulation of the nitrogen center, while the hydroxyethyl moiety provides a functional handle for further derivatization. This compound is commonly employed in the synthesis of bioactive molecules, including chiral building blocks for drug discovery. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for complex synthetic routes.

Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate structure

377780-25-1 structure

Product Name:Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate

CAS No:377780-25-1

MF:C₁₂H₂₃NO₃

MW:229.315923929214

MDL:MFCD20232826

CID:2151667

PubChem ID:54070328

Update Time:2025-06-08

Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-(1-hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate
- 1-Boc-3-(1-hydroxyethyl)-piperidine
- MFZDEMSNUTXFJE-UHFFFAOYSA-N
- AM100742
- 3-(1-hydroxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
- Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate
- MDL： MFCD20232826
- Inchi： 1S/C12H23NO3/c1-9(14)10-6-5-7-13(8-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
- InChI Key： MFZDEMSNUTXFJE-UHFFFAOYSA-N
- SMILES： OC(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Exact Mass: 229.168
Monoisotopic Mass: 229.168
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8

Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate Pricemore >>

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